Cas no 2171263-83-3 ((2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid
• CAS No: 2171263-83-3
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5829237
• PubChem ID: 165545341
• Update Time: 2025-05-25

(2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid
• 2171263-83-3
• (2S,3R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-3-hydroxybutanoic acid
• EN300-1518711

• Inchi： 1S/C27H26N2O6/c1-16(30)25(26(32)33)29-24(31)14-17-10-12-18(13-11-17)28-27(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23,25,30H,14-15H2,1H3,(H,28,34)(H,29,31)(H,32,33)/t16-,25+/m1/s1
• InChI Key： ZMVZCKOVAZMLNR-CPJLOUKISA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid (CAS No. 2171263-83-3)

The compound (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid, identified by its CAS No. 2171263-83-3, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acids and chiral building blocks, highlighting the relevance of this compound in modern drug discovery.

In recent years, the demand for high-purity peptide intermediates has surged due to advancements in bioconjugation and targeted drug delivery systems. The (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid plays a pivotal role in these applications, particularly in the synthesis of therapeutic peptides and antibody-drug conjugates (ADCs). Its stereochemical purity and compatibility with automated peptide synthesizers are key factors driving its adoption in laboratories worldwide.

From an SEO perspective, users often search for terms like "Fmoc-amino acid derivatives", "chiral synthesis reagents", and "CAS 2171263-83-3 applications". These queries reflect the growing interest in custom peptide synthesis and precision medicine. The compound's versatility extends to biomaterials engineering, where it is used to create bioactive scaffolds for tissue regeneration. This aligns with the trending focus on personalized healthcare and sustainable biomanufacturing.

Quality control is another critical aspect of (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxybutanoic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure its chemical integrity and optical purity. Suppliers and manufacturers emphasize GMP compliance and batch-to-batch consistency, addressing the needs of pharmaceutical developers and academic researchers alike.

In conclusion, CAS No. 2171263-83-3 represents a cornerstone in peptide chemistry and drug development. Its applications span from oncological research to neurological disorder treatments, making it a subject of continuous exploration. As the scientific community delves deeper into structure-activity relationships (SAR), this compound's significance is poised to grow further, solidifying its position in the life sciences landscape.